2-methyl-N-(thiophen-2-ylmethyl)thiazole-5-sulfonamide

• IUPAC Name: 2-methyl-N-(thiophen-2-ylmethyl)-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C9H10N2O2S3/c1-7-10-6-9(15-7)16(12,13)11-5-8-3-2-4-14-8/h2-4,6,11H,5H2,1H3
• InChI Key: LZWKRXMUWGDSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)S(=O)(=O)NCC2=CC=CS2
• Molecular Formula: C9H10N2O2S3
• Molecular Weight: 274.4 g/mol
• CAS No.: 2034475-51-7

Description

2-methyl-N-(thiophen-2-ylmethyl)thiazole-5-sulfonamide is a useful research compound. Its molecular formula is C9H10N2O2S3 and its molecular weight is 274.37. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Anticancer Applications

• Synthesis and Characterization for Medical Applications : Novel sulfonamide derivatives have been synthesized for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. One such compound exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, hinting at its potential as a therapeutic agent (Ş. Küçükgüzel et al., 2013).

Anticonvulsant and Antimicrobial Applications

• Anticonvulsant Agents : Sulfonamide thiazole moiety-containing heterocyclic compounds were synthesized and shown to possess anticonvulsant activity, with one compound offering 100% protection against picrotoxin-induced convulsion (A. A. Farag et al., 2012).

Enzyme Inhibition for Therapeutic Targeting

• Human Carbonic Anhydrase Inhibition : A series of sulfonamide derivatives were synthesized and evaluated for their inhibition potential against human carbonic anhydrase isoforms. Despite weak overall inhibition, certain compounds emerged as lead molecules for further development, indicating the value of sulfonamides in exploring selective enzyme inhibitors (C. B. Mishra et al., 2016).

Antimicrobial and Anticancer Properties

• Heterocyclic Compounds as Antibacterial Agents : New heterocyclic compounds containing a sulfonamido moiety were synthesized and found to exhibit significant antibacterial activity, marking them as promising candidates for developing new antimicrobial agents (M. E. Azab et al., 2013).

Biocatalysis and Metabolite Characterization

• Application in Drug Metabolism : The use of biocatalysis to generate mammalian metabolites of biaryl-bis-sulfonamide compounds for structural characterization underscores the role of sulfonamides in medicinal chemistry research, particularly in understanding drug metabolism and optimizing pharmacological profiles (M. Zmijewski et al., 2006).

Photophysical and Molecular Signaling

• Photophysical Properties of Sulfur-Containing Groups : The study of sulfur-containing functional groups on aromatic rings, particularly in thiazoles, provides insights into their effect on the electronic structures and photophysical properties, demonstrating the versatility of sulfonamide compounds in material sciences and sensing applications (T. Murai et al., 2018).